Cas no 2228303-80-6 (1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)cyclobutylmethanamine)

• Product Name: 1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)cyclobutylmethanamine
• CAS No: 2228303-80-6
• MF: C₁₃H₂₃N₃
• MW: 221.341822862625
• CID: 5974426
• PubChem ID: 165761175
• Update Time: 2025-06-15

1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)cyclobutylmethanamine
• EN300-1771661
• 2228303-80-6
• [1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)cyclobutyl]methanamine

• Inchi： 1S/C13H23N3/c1-12(2,3)10-8-11(16(4)15-10)13(9-14)6-5-7-13/h8H,5-7,9,14H2,1-4H3
• InChI Key： JKMPOEGPECCTDL-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC(C(C)(C)C)=N1)C1(CN)CCC1

Computed Properties

• Exact Mass: 221.189197746g/mol
• Monoisotopic Mass: 221.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)cyclobutylmethanamine

Comprehensive Overview of 1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)cyclobutylmethanamine (CAS No. 2228303-80-6)

1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)cyclobutylmethanamine (CAS No. 2228303-80-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique pyrazole and cyclobutyl structural motifs, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its amine functional group, which can serve as a versatile building block for synthesizing more complex molecules.

The compound's tert-butyl group enhances its steric properties, making it a valuable candidate for studying enzyme inhibition and receptor binding. In recent years, the demand for heterocyclic compounds like this has surged, driven by their relevance in designing targeted therapies for various diseases. The 1H-pyrazole core is a common feature in many bioactive molecules, contributing to its popularity in high-throughput screening and combinatorial chemistry.

One of the most frequently searched questions about CAS No. 2228303-80-6 revolves around its synthetic routes and purification methods. Scientists often seek optimized protocols for its preparation, emphasizing yield and purity. Additionally, the compound's solubility and stability under different conditions are critical parameters for its practical use. Recent advancements in green chemistry have also prompted inquiries into eco-friendly synthesis techniques for such molecules.

The cyclobutylmethanamine moiety in this compound offers intriguing possibilities for structure-activity relationship (SAR) studies. Its rigid ring structure can influence the conformational preferences of derived molecules, a topic of keen interest in computational chemistry and molecular modeling. As the pharmaceutical industry increasingly embraces AI-driven drug design, compounds like 1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)cyclobutylmethanamine are being scrutinized for their potential in virtual screening campaigns.

Another hot topic linked to this compound is its role in fragment-based drug discovery (FBDD). Fragments containing pyrazole and amine functionalities are prized for their ability to bind weakly but specifically to biological targets, serving as starting points for lead optimization. The tert-butyl group's lipophilicity can also be leveraged to fine-tune the pharmacokinetic properties of resulting drug candidates.

From a regulatory perspective, CAS No. 2228303-80-6 is not classified as a hazardous material, which simplifies its handling and transportation in research settings. However, users frequently search for material safety data sheets (MSDS) and handling guidelines to ensure compliance with laboratory safety standards. The compound's compatibility with common organic solvents and reagents is another area of practical concern for chemists.

In summary, 1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)cyclobutylmethanamine represents a fascinating case study in modern medicinal chemistry. Its structural features align with current trends in small-molecule therapeutics and precision medicine, making it a compound worth watching in the evolving landscape of pharmaceutical research. As interest grows in personalized treatments and next-generation therapeutics, molecules like this will likely play pivotal roles in shaping future breakthroughs.